Cas no 2172513-28-7 (8-(propan-2-yl)-2,6-dioxa-10-azaspiro4.5decane)

• Product Name: 8-(propan-2-yl)-2,6-dioxa-10-azaspiro4.5decane
• CAS No: 2172513-28-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5761990
• PubChem ID: 165863263
• Update Time: 2025-06-23

8-(propan-2-yl)-2,6-dioxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• EN300-1279413
• 2172513-28-7
• 8-(propan-2-yl)-2,6-dioxa-10-azaspiro[4.5]decane
• 8-(propan-2-yl)-2,6-dioxa-10-azaspiro4.5decane

• Inchi： 1S/C10H19NO2/c1-8(2)9-5-11-10(13-6-9)3-4-12-7-10/h8-9,11H,3-7H2,1-2H3
• InChI Key： BEJXMEFPSBPADE-UHFFFAOYSA-N
• SMILES： O1CC(C(C)C)CNC21COCC2

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Additional information on 8-(propan-2-yl)-2,6-dioxa-10-azaspiro4.5decane

Introduction to 8-(propan-2-yl)-2,6-dioxa-10-azaspiro[4.5]decane (CAS No. 2172513-28-7)

8-(propan-2-yl)-2,6-dioxa-10-azaspiro[4.5]decane (CAS No. 2172513-28-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic framework provides a rigid structure that can enhance the stability and bioavailability of the molecule, making it a promising candidate for various therapeutic applications.

The chemical structure of 8-(propan-2-yl)-2,6-dioxa-10-azaspiro[4.5]decane is characterized by a spirocyclic core with an azaspiro ring and two oxygen atoms, along with an isopropyl substituent at the 8-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the compound, which are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of 8-(propan-2-yl)-2,6-dioxa-10-azaspiro[4.5]decane in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 8-(propan-2-yl)-2,6-dioxa-10-azaspiro[4.5]decane has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which are critical factors in the pathogenesis of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 8-(propan-2-yl)-2,6-dioxa-10-azaspiro[4.5]decane has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has a high oral bioavailability and a long half-life, which makes it suitable for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-(propan-2-yl)-2,6-dioxa-10-azaspiro[4.5]decane in human subjects. Early results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of 8-(propan-2-yl)-2,6-dioxa-10-azaspiro[4.5]decane has been optimized to ensure high yields and purity levels suitable for pharmaceutical development. The synthetic route involves a series of well-defined steps that can be easily scaled up for large-scale production. This robust synthetic methodology ensures consistent quality and availability of the compound for both research and commercial purposes.

In conclusion, 8-(propan-2-yl)-2,6-dioxa-10-azaspiro[4.5]decane (CAS No. 2172513-28-7) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated biological activities make it an attractive target for further research and clinical evaluation.